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Compound of Interest

Compound Name: Methoxydienone

Cat. No.: B195248 Get Quote

For Immediate Release

This guide provides essential safety and logistical information for the proper disposal of

Methoxydienone, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and drug

development professionals who handle this synthetic anabolic steroid. Adherence to these

guidelines is critical due to the compound's potential health and environmental risks.

Methoxydienone is classified as a synthetic anabolic-androgenic steroid and a progestogen of

the 19-nortestosterone group.[1] It is known to cause skin, eye, and respiratory irritation.[2]

Furthermore, it is suspected of damaging fertility or the unborn child.[3][4] Due to its hazardous

nature and potential for environmental harm, proper disposal is not merely a recommendation

but a regulatory necessity.[2][5]

Physicochemical and Toxicological Data
A summary of key quantitative data for Methoxydienone is presented below for easy

reference. This information is critical for risk assessment and the implementation of appropriate

safety controls during handling and disposal.
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Property Value Source

Molecular Formula C₂₀H₂₈O₂ [3]

Molecular Weight 300.44 g/mol [3]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 150-160°C [3]

Flash Point 188.8°C [3][5]

Solubility in Water < 0.27 mg/L (at 20°C) [3][5]

Vapor Pressure
0 Pa (at 20°C, 25°C, and

30°C)
[3][5]

Oral LD50 (Rat) > 2000 mg/kg bw [3][5]

Dermal LD50 (Rat) > 2000 mg/kg bw [3][5]

Partition Coefficient (log Pow) 5.86 (at 25°C) [5]

Experimental Protocol: Step-by-Step Disposal
Procedure
The primary method for the disposal of Methoxydienone is through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[5] Under no

circumstances should Methoxydienone or its containers be disposed of in general waste or

discharged into sewer systems or the environment.[2][5]

1. Waste Classification and Segregation:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and

local regulations for complete classification.[2]

Designate a specific, clearly labeled, and sealed container for Methoxydienone waste. The

container should be suitable for hazardous chemical waste.
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Segregate Methoxydienone waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal pathways.

2. Personal Protective Equipment (PPE) and Handling:

Hand Protection: Wear chemical-impermeable gloves.[5]

Eye/Face Protection: Use safety goggles or a face shield.[2]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.[2][5]

Respiratory Protection: Avoid the formation of dust and aerosols.[5] If ventilation is

inadequate, use a suitable respirator.

Always handle the waste in a well-ventilated area, such as a chemical fume hood.[2][5]

3. Collection of Waste:

Solid Waste: Collect pure Methoxydienone, unused product, or material heavily

contaminated with the compound in a designated hazardous waste container.[2]

Contaminated Materials (Trace Waste): Items with trace amounts of contamination (e.g.,

gloves, absorbent pads, empty vials) should also be disposed of as hazardous waste in the

same designated container.

Solutions: Collect any liquid waste containing Methoxydienone in a sealed, labeled

container for flammable liquid waste.

Ensure the waste container is kept tightly closed when not in use.[2]

4. Spill Management:

In case of a spill, evacuate personnel to a safe area.[5]

Remove all sources of ignition.[2][5]

Wear the appropriate PPE as described in step 2.[2]
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Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[2][3]

Carefully collect the spilled material and absorbent into the designated hazardous waste

container for disposal.[2][5]

Prevent the spill from entering drains, waterways, or soil.[2]

5. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal contractor.[2]

The material should be disposed of via controlled incineration at a permitted facility.[5]

Do not attempt to treat or neutralize the chemical waste unless you are specifically trained

and equipped to do so.

Maintain all records of waste disposal as required by institutional and regulatory bodies.

6. Disposal of Empty Containers:

Do not reuse empty containers.[2]

Containers can be triple-rinsed (or the equivalent) with a suitable solvent. The rinsate must

be collected and disposed of as hazardous waste.[5]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of as hazardous waste.[5]
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Preparation & Handling

Waste Collection & Segregation

Final Disposal

Identify Methoxydienone Waste
(Pure, Contaminated Materials, Solutions)
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methoxydienone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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